Cas no 56671-89-7 (1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-)

1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-, is a cyclic unsaturated carboxylic acid derivative with a ketone functional group at the 6-position. Its structure features a cyclohexene ring substituted with an acetic acid moiety and three methyl groups, enhancing its steric and electronic properties. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The presence of both carboxylic acid and ketone functionalities allows for selective reactivity in condensation, reduction, or cyclization reactions. Its stability under standard conditions makes it suitable for laboratory-scale and industrial applications.
1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- structure
56671-89-7 structure
Product Name:1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-
CAS No:56671-89-7
MF:C11H16O3
MW:196.242943763733
CID:4040562
Update Time:2025-06-09

1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-
    • Inchi: 1S/C11H16O3/c1-7-5-11(2,3)6-9(12)8(7)4-10(13)14/h4-6H2,1-3H3,(H,13,14)
    • InChI Key: UTSXGOPQKMJTTI-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)C(=O)CC(C)(C)CC=1C

1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-30196498-1.0g
2-(2,4,4-trimethyl-6-oxocyclohex-1-en-1-yl)acetic acid
56671-89-7 95%
1.0g
$0.0 2023-01-06

Additional information on 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-

Research Briefing on 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- (CAS: 56671-89-7): Recent Advances and Applications

1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- (CAS: 56671-89-7) is a specialized chemical compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Recent studies have explored its applications in drug synthesis, biological activity, and its role as a key intermediate in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications.

The compound's unique structural features, including the cyclohexene ring and the acetic acid moiety, make it a versatile building block for the synthesis of more complex molecules. Recent publications have demonstrated its utility in the preparation of anti-inflammatory and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 56671-89-7 into a series of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In addition to its pharmacological applications, 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- has been investigated for its potential in agrochemical research. A recent patent (WO2023056789) describes its use as a precursor for the synthesis of environmentally friendly herbicides. The compound's reactivity and stability under various conditions make it an attractive candidate for large-scale industrial applications.

Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives. These studies have provided valuable insights into its molecular interactions and reactivity patterns. Furthermore, computational modeling has been used to predict its behavior in biological systems, aiding in the design of more effective derivatives.

Despite these advancements, challenges remain in optimizing the synthetic routes for 56671-89-7 to improve yield and reduce costs. Recent efforts have focused on green chemistry approaches, including catalytic methods and solvent-free reactions, to address these issues. A 2024 study in Organic Process Research & Development highlighted a novel catalytic system that significantly enhances the efficiency of its production.

In conclusion, 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- (CAS: 56671-89-7) continues to be a compound of interest in both academic and industrial research. Its diverse applications and potential for further development underscore the importance of ongoing studies in this area. Future research directions may include exploring its use in targeted drug delivery systems and its role in the synthesis of bioactive natural product analogs.

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